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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

utilization of lac dye, a natural colorant, in the dyeing of leather. The information is curated for

professionals in research and development, offering insights into the eco-friendly application of

this dye and its effects on leather properties.

Lac dye, derived from the insect Kerria lacca, is a promising alternative to synthetic dyes in the

leather industry, addressing the growing demand for sustainable and non-toxic processing

methods.[1][2][3] This document outlines the extraction of the dye, various mordanting

techniques, and optimized dyeing parameters to achieve a range of colors with good fastness

properties.

I. Quantitative Data Summary
The following tables summarize the key quantitative data from various studies on the

application of lac dye to leather.

Table 1: Optimized Lac Dyeing Process Parameters
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Parameter Optimized Value Source

Dye Extraction Temperature 90°C [1][2][3]

Dye Concentration 4% (optimum extraction) [1][2][3]

Dyeing pH 4.5 [1]

Dyeing Temperature 60°C - 100°C [4]

Dyeing Time 80 - 100 minutes [1][2][3][5]

Dye Exhaustion Time 80 minutes [1][2]

Table 2: Colorimetric Data (Lab*) and Color Strength (K/S) of Lac-Dyed Split Leather with

Various Mordants

Mordant
Type

L a b c h* K/S

No

Mordant
60.12 4.96 9.89 11.05 61.62 1.2145

Ferrous

Sulfate
47.18 4.16 9.00 9.91 65.16 1.1589

Aluminum

Sulfate
54.78 5.76 9.87 11.43 59.71 1.1589

Magnesiu

m Sulfate
50.55 4.02 5.93 10.15 61.62 0.8596

Source:[1]

Table 3: Fastness Properties of Lac-Dyed Split Leather
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Fastness Test No Mordant
Ferrous
Sulfate

Aluminum
Sulfate

Magnesium
Sulfate

Rubbing

Fastness (Dry)

Staining 4/5 5 4/5 4/5

Color Change 4/5 4/5 4/5 4/5

Rubbing

Fastness (Wet)

Staining 4 4/5 4 4

Color Change 4 4/5 4 4

Washing

Fastness

Staining 4 4/5 4 4

Color Change 4/5 4/5 4/5 4/5

Source:[1]

Table 4: Physical-Mechanical Properties of Lac-Dyed Leather

Property Un-dyed Leather
Dyed with Lac (No
Mordant)

Dyed with Lac (with
Mordant)

Tensile Strength

(N/mm²)
19.5 20.1 20.3

Elongation at Break

(%)
48.5 50.2 51.5

Tear Strength (N/mm) 40.1 42.3 43.1

Source:[1]
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II. Experimental Protocols
The following are detailed methodologies for the key experiments in the application of lac dye
for leather dyeing.

Protocol 1: Extraction of Lac Dye from Sticklac
Objective: To extract the water-soluble lac dye from raw sticklac.

Materials:

Sticklac

Distilled water

Beakers

Stirring rod

Filter paper

Heating mantle or water bath

Mortar and pestle

Procedure:

Remove extraneous materials such as twigs from the sticklac by hand.

Crush the cleaned sticklac into a coarse powder using a mortar and pestle.

Take 100g of the crushed lac powder in a 1000 mL beaker.

Add 700 mL of distilled water at room temperature.

Stir the mixture thoroughly for 2-3 hours and then let it stand overnight.

Filter the mixture through filter paper to separate the dye solution from the lac resin.
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Wash the residue with distilled water until the water runs clear to ensure complete extraction

of the water-soluble dye.

For optimal extraction, the process can be carried out at an elevated temperature of 90°C.[1]

[2][3]

The resulting reddish solution is the lac dye extract. Store it in a cool and dark place for

further use.

Protocol 2: Leather Preparation for Dyeing
Objective: To prepare the leather substrate for uniform dye uptake.

Materials:

Wet blue or vegetable-tanned leather

Standard leather processing chemicals for washing and neutralization.

Procedure:

The leather used for dyeing is typically goat wet blue or split leather.[1][4]

Wash the leather thoroughly to remove any surface impurities.

Neutralize the leather to a pH suitable for dyeing, typically in the range of 6.0-6.5, to reduce

the ionic fixation of the dye and allow for better penetration.[6]

The leather is now ready for the mordanting and dyeing processes.

Protocol 3: Mordanting and Dyeing of Leather
Objective: To apply the lac dye to the prepared leather using different mordanting techniques

to achieve desired shades and fastness.

Materials:

Prepared leather samples
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Lac dye extract

Mordants: Ferrous sulfate (FeSO₄), Aluminum sulfate (Al₂(SO₄)₃), Copper sulfate (CuSO₄),

Potassium aluminum sulfate (alum), Acetic acid, Formic acid.[1][4][7]

Laboratory dyeing drum or beaker with a stirrer

Water bath for temperature control

pH meter

A. Pre-mordanting Technique

Prepare a mordant solution (e.g., 2.5% alum on the weight of the leather).[8]

Treat the leather with the mordant solution in a dyeing drum at a specified temperature (e.g.,

60°C) for a defined period (e.g., 50 minutes).[8]

After mordanting, remove the leather and rinse it.

Prepare the dyebath with the lac dye extract.

Introduce the mordanted leather into the dyebath and carry out the dyeing process at the

optimized temperature and time.

B. Meta-mordanting Technique

Prepare the dyebath with the lac dye extract.

Introduce the prepared leather into the dyebath.

Simultaneously add the mordant (e.g., 1.5% of copper sulfate, ferrous sulfate, or alum) to the

dyebath.[9]

Continue the dyeing process at the optimized temperature (e.g., 45-50°C) and time (e.g., 60-

90 minutes).[7]

C. Post-mordanting Technique
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Prepare the dyebath with the lac dye extract.

Dye the prepared leather at a high temperature (e.g., 100°C) for a specified duration.[4]

After the initial dyeing, add the mordant solution (e.g., 0.1 M acetic acid, formic acid, or alum)

to the dyebath in a 1:3 v/v ratio with the dye solution.[4]

Continue the treatment for an additional 30-50 minutes.[4]

Protocol 4: Post-Dyeing Treatment
Objective: To fix the dye, improve the feel, and finish the dyed leather.

Materials:

Dyed leather

Water

Fatliquoring agents

Procedure:

After the dyeing process is complete, wash the dyed leather thoroughly with water to remove

any unfixed dye from the surface.

Perform fatliquoring to impart softness and flexibility to the leather. This is a standard

procedure in leather manufacturing.

The leather is then dried and finished as per conventional methods.

III. Visualizations
The following diagrams illustrate the key processes and interactions in the lac dyeing of

leather.
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Caption: Experimental workflow for lac dyeing of leather.
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Caption: Chemical interaction in lac dyeing of leather.
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Caption: Mordant selection guide for desired color.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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